Cas no 1391053-95-4 (Isobutyl Sildenafil)

• Product Name: Isobutyl Sildenafil
• CAS No: 1391053-95-4
• MF: C₂₃H₃₂N₆O₄S
• MW: 488.602983474731
• MDL: MFCD23704665
• CID: 1063665
• PubChem ID: 135565336
• Update Time: 2025-04-20

Isobutyl Sildenafil Chemical and Physical Properties

Names and Identifiers

• Isobutyl Sildenafil
• 5-[2-ethoxy-5-(4-methylpiperazin-1-yl)sulfonylphenyl]-1-methyl-3-(2-methylpropyl)-4H-pyrazolo[4,3-d]pyrimidin-7-one
• Sildenafil impurity A
• 5-(2-ethoxy-5-((4-methylpiperazin-1-yl)sulfonyl)phenyl)-3-isobutyl-1-methyl-1H-
• Sildenafil Related Compound A
• 5-[2-Ethoxy-5[(4-methylpiperazin-1-yl)sulfonyl]phenyl]-1-methyl-3-(2-methylpropyl)-6,7-dihydro-1H-pyrazol[4,3-d]pyrimidin-7-one

• MDL： MFCD23704665
• Inchi： 1S/C23H32N6O4S/c1-6-33-19-8-7-16(34(31,32)29-11-9-27(4)10-12-29)14-17(19)22-24-20-18(13-15(2)3)26-28(5)21(20)23(30)25-22/h7-8,14-15H,6,9-13H2,1-5H3,(H,24,25,30)
• InChI Key： MDDMCAQUTIFYAH-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C2NC(C3=C(C(CC(C)C)=NN3C)N=2)=O)C=1)OCC)(N1CCN(C)CC1)(=O)=O

Computed Properties

• Exact Mass: 488.22100

Experimental Properties

• PSA: 121.80000
• LogP: 2.81350

Isobutyl Sildenafil Security Information

• Hazardous Material transportation number：NONH for all modes of transport